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Compound of Interest

Compound Name: Nornidulin

Cat. No.: B021738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Nornidulin is a naturally occurring depsidone, a class of polyketide secondary metabolites,

originally isolated from the fungus Aspergillus nidulans. This document provides a detailed

overview of the chemical structure, physicochemical properties, and diverse biological activities

of nornidulin. It is intended to serve as a comprehensive technical resource for researchers,

scientists, and professionals in the field of drug development who are interested in the potential

therapeutic applications of this compound. The information presented herein is compiled from

various scientific studies and includes quantitative data, experimental methodologies, and

visual representations of its mechanism of action and isolation workflow.

Chemical Structure and Identification
Nornidulin is a tricyclic compound characterized by a central dibenzo[b,e][1][2]dioxepin-11-one

core structure. It is substituted with three chlorine atoms, two hydroxyl groups, two methyl

groups, and a 1-methyl-1-propen-1-yl group.

Systematic IUPAC Name: 2,4,7-trichloro-3,8-dihydroxy-1,9-dimethyl-6-(1-methyl-1-propen-1-

yl)-11H-dibenzo[b,e][1][2]dioxepin-11-one[1]
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Alternative IUPAC Name: 1-[(Z)-but-2-en-2-yl]-2,8,10-trichloro-3,9-dihydroxy-4,7-

dimethylbenzo[b][1][2]benzodioxepin-6-one[3]

Synonyms: Ustin[3]

Chemical Identifiers
Identifier Value

CAS Number 33403-37-1[1][3]

Molecular Formula C₁₉H₁₅Cl₃O₅[1][2][4]

Molecular Weight 429.7 g/mol [1][2]

SMILES
CC1=C(O)C(Cl)=C(/C(C)=C\C)C2=C1OC(C3=C

(C(Cl)=C(O)C(Cl)=C3C)O2)=O[1][4]

InChI

InChI=1S/C19H15Cl3O5/c1-5-6(2)9-

12(21)14(23)8(4)16-18(9)26-17-10(19(25)27-

16)7(3)11(20)15(24)13(17)22/h5,23-24H,1-

4H3/b6-5-[1][3]

InChIKey XEQDVQKKHOQZEP-WAYWQWQTSA-N[1]

Physicochemical Properties
The physicochemical properties of nornidulin are crucial for its handling, formulation, and

potential as a drug candidate.
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Property Value Source

Melting Point 185-187°C [5]

Solubility Soluble in DMSO [1][4]

Calculated logP (ClogP) 6.5 [1]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 5 [1]

Rotatable Bonds 1 [1]

Polar Surface Area (PSA) 76 Å² [1][2]

Biological Activities and Quantitative Data
Nornidulin exhibits a broad spectrum of biological activities, including antibacterial, antifungal,

antimalarial, and ion channel modulatory effects.

Summary of Biological Activities
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Activity
Target/Organis
m

Metric Value Reference

Antibacterial

Methicillin-

resistant

Staphylococcus

aureus (MRSA)

MIC 2 µg/mL [1][4]

Antibacterial
Mycobacterium

tuberculosis
- Active [1][4]

Antibacterial
Mycobacterium

ranoe
- Active [1][4]

Antifungal
Trichophyton

tonsurans
- Active [1][4]

Antifungal
Microsporum

audouini
- Active [1][4]

Antimalarial
Plasmodium

falciparum 3D7
IC₅₀ 44.6 µM [4]

Enzyme

Inhibition

Plasmodium

falciparum

Malate:Quinone

Oxidoreductase

(PfMQO)

IC₅₀ 51 µM [4]

Cytotoxicity

MOLT-3 (human

acute

lymphoblastic

leukemia)

IC₅₀ 35.7 µM [1][4]

Cytotoxicity

HuCCA-1

(human

cholangiocarcino

ma)

IC₅₀ >116.4 µM [1][4]

Cytotoxicity
HepG2 (human

liver cancer)
IC₅₀ >116.4 µM [1][4]
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Cytotoxicity
A549 (human

lung carcinoma)
IC₅₀ >116.4 µM [1][4]

CFTR Inhibition

Forskolin-

stimulated Cl⁻

efflux in T84 cells

IC₅₀ 1.49 ± 0.14 µM [1]

TMEM16A

Inhibition

UTP-activated

TMEM16A

current in Calu-3

cells

IC₅₀ ~0.8 µM [6]

Mechanism of Action: Inhibition of CFTR Chloride
Channel
A significant area of research on nornidulin has focused on its ability to inhibit the Cystic

Fibrosis Transmembrane Conductance Regulator (CFTR) chloride channel, which is implicated

in secretory diarrhea.

Nornidulin directly inhibits the CFTR chloride channel.[1] Studies have shown that it reduces

the forskolin-induced elevation of intracellular cAMP levels, suggesting a dual mechanism of

action.[1] The inhibition is independent of the protein kinase A (PKA), phosphodiesterases

(PDE), protein phosphatases (PP), and AMP-activated protein kinase (AMPK) pathways.[1]
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Guidance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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